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Compound of Interest

Compound Name: Cobalt hydrogen phosphate

Cat. No.: B089331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various
cobalt hydrogen phosphate compounds. It is designed to serve as a valuable resource for
researchers and professionals in materials science, chemistry, and drug development who are
interested in the synthesis, characterization, and potential applications of these materials. This
document summarizes key crystallographic data, details experimental protocols for synthesis
and analysis, and illustrates the general workflow for the characterization of these compounds.

Crystallographic Data of Cobalt Hydrogen
Phosphates

The crystal structures of cobalt hydrogen phosphates exhibit significant diversity, with
variations in hydration states, the presence of additional ions, and the inclusion of organic
templates. This section presents the crystallographic data for several distinct cobalt hydrogen
phosphate compounds in a structured format to facilitate comparison.

Table 1: Crystallographic Data for Cobalt Dihydrogen
Phosphate Dihydrate
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Parameter Value

Formula Co(H2P0O4)2:2H20
Crystal System Monoclinic

Space Group P21/n

Structure Description

The structure consists of layers of corner-
connected Co04(H20)2 octahedra and
dihydrogen phosphate tetrahedra. These layers
are linked by hydrogen bonds to form a three-

dimensional structure.[1]

Table 2: Crystallographic Data for a Lazulite-Related
Cobalt Hydrogen Phosphate Hydroxide

Parameter Value

Formula Co3(HPO4)2(OH)2
Crystal System Monoclinic
Space Group P21/n

Lattice Parameters a=7.532(1)A

b =7.516(1) A

c=7.700(2) A

B =121.91(1)°

Z=2

Structure Determination

Determined from X-ray powder data using direct
methods and refined with the Rietveld method.
Hydrogen atoms were located from neutron

powder diffraction data.[2]

Note

The material is isostructural with the mineral

lazulite.[2]
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Table 3: Crystallographic Data for an Organically
Templated Cobalt Hydrogen Phosphate

Parameter Value
Formula [H3sN(CH2)3NHs][Co(HPOa4)2]
Synthesis Temperature 433 K

This compound features anionic chains of
[Co(HPOa4)2]2~ constructed from edge-sharing 4-
o membered rings of alternating CoO4 and HPO4
Structure Description _
tetrahedra. These chains are held together by a
network of hydrogen bonds involving both

interchain and chain-diamine interactions.[3]

Table 4: Crystallographic Data for Cobalt(ll)
Orthophosphate

Parameter Value
Formula Co3(POa4)2
Crystal System Monoclinic
Space Group P2i/c
Lattice Parameters a=8.457 A
b =5.086 A

c=8.895A

Cobalt ions occupy both octahedral (six-
Coordination Environment coordinate) and pentacoordinate sites in a 1:2
ratio.[4][5][6]

Experimental Protocols

The synthesis of cobalt hydrogen phosphates can be achieved through various methods,
with hydrothermal and solvothermal techniques being particularly common for producing
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crystalline materials.

Hydrothermal Synthesis of Hydrous Cobalt Phosphate

This method is employed for the synthesis of hydrous cobalt phosphate thin films, which have
applications as electrocatalysts.[7][8]

e Precursors: Cobalt nitrate hexahydrate and urea.
e Procedure:

o Dissolve cobalt nitrate hexahydrate and urea in deionized water to form a homogeneous
solution.

o Place the solution in a stainless-steel autoclave.

o Maintain the autoclave at a temperature of 393 K for a set duration.
o Allow the autoclave to cool to room temperature naturally.

o Rinse the resulting thin film with distilled water.

o Anneal the film in a nitrogen atmosphere at a specified temperature (e.g., 450 °C or 550
°C) for several hours.[9]

o Characterization: The resulting material's structural and morphological properties are
influenced by the concentration of urea.[7]

Solvothermal Synthesis of Organically Templated Cobalt
Hydrogen Phosphate

This protocol describes the synthesis of the unidimensional organically templated cobalt
hydrogen phosphate, [HsN(CH2)sNHs3][Co(HPOa4)2].[3]

e Reactants:

o Cobalt(Il) oxide (CoO)
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o Ethylene glycol
o 1,3-diaminopropane

o Agueous phosphoric acid (HsPOas, 85 wt%)

e Procedure:

o Suspend CoO in ethylene glycol with stirring.

[¢]

Add 1,3-diaminopropane to the suspension to act as a structure-directing agent and stir
until homogeneous.

[¢]

Add aqueous HsPOa with further stirring to form a gel.

[e]

Place the gel in a Teflon-lined stainless-steel autoclave.

o

Heat the autoclave at 433 K for 7 days.

e Product Isolation: The resulting solid product is a biphasic mixture of deep-blue needles of
[H3sN(CH2)3NHs][Co(HPOa4)2] and colorless blocks of the di-ammonium hydrogen phosphate
hydrate. The desired product is isolated by washing the solid with glacial acetic acid and
methanol to remove the diammonium hydrogen phosphate hydrate, followed by drying in air
at 344 K.[3]

Synthesis of Lazulite-Related Co3(HPOa4)2(OH)2

This compound was prepared under hydrothermal conditions.

e Procedure: The synthesis was carried out in sealed gold tubes at 250°C from a mixture of
cobalt sulfate and ammonium phosphate.[2]

» Structural Analysis: Due to systematic twinning preventing structural determination from
single-crystal data, the structure was determined from X-ray powder data by direct methods
and refined using the Rietveld method. Neutron powder diffraction data was used to locate
the hydrogen atoms.[2]

Experimental and Analytical Workflow
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The synthesis and characterization of cobalt hydrogen phosphate crystals typically follow a
systematic workflow to ensure the desired phase is obtained and its structure is accurately
determined.
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Precursor Selection
(e.g., Cobalt Salt, Phosphate Source)

Synthesis Method

(Hydrothermal/Solvothermal)

Product Isolation & Purification
(Washing, Drying)

Phase Identification
(Powder X-ray Diffraction)

Single Crystal Growth
(If applicable)

Powder Data

Structure Determination
(Single-Crystal X-ray Diffraction)

SinglejCrystal Data

Structure Refinement
(e.g., Rietveld Method)

Spectroscopic Analysis
(IR, Raman)

Property Analysis
(Magnetic, Catalytic, etc.)
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General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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